Cas no 52750-05-7 (2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester)

2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester structure
52750-05-7 structure
Product Name:2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester
CAS No:52750-05-7
MF:C13H16O3
MW:220.264344215393
CID:358944
PubChem ID:53711494
Update Time:2025-04-19

2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-methoxyphenyl)-2-methyl-, ethyl ester
    • ethyl 3-(4-methoxyphenyl)-2-methylprop-2-enoate
    • Ethyl 3-(4-methoxyphenyl)-2-methylacrylate
    • LogP
    • DTXSID70706123
    • ethyl p-methoxy-alpha-methylcinnamate
    • CATWJJBYIYENLW-UHFFFAOYSA-N
    • 52750-05-7
    • Inchi: 1S/C13H16O3/c1-4-16-13(14)10(2)9-11-5-7-12(15-3)8-6-11/h5-9H,4H2,1-3H3
    • InChI Key: CATWJJBYIYENLW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)=CC1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.063
  • Boiling Point: 333.448°C at 760 mmHg
  • Flash Point: 137.693°C
  • Refractive Index: 1.533
  • PSA: 35.53
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